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Compound of Interest

Compound Name:
3-Bromo-2-

(trifluoromethyl)thiophene

Cat. No.: B1346392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identifier: 3-Bromo-2-(trifluoromethyl)thiophene CAS Number: 924818-17-7

Molecular Formula: C₅H₂BrF₃S Molecular Weight: 231.03 g/mol

This technical guide provides a comprehensive overview of the safety data for 3-Bromo-2-
(trifluoromethyl)thiophene, synthesized for an audience of researchers, scientists, and

professionals in drug development. Due to the limited availability of specific experimental data

for this compound, this guide presents the known hazard classifications and details the

standardized experimental protocols used to determine such hazards.

Hazard Identification and Classification
3-Bromo-2-(trifluoromethyl)thiophene is classified as a hazardous chemical according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards associated with this compound are its flammability and its effects on health, including

irritation and potential harm if swallowed.

GHS Hazard Summary Table

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1346392?utm_src=pdf-interest
https://www.benchchem.com/product/b1346392?utm_src=pdf-body
https://www.benchchem.com/product/b1346392?utm_src=pdf-body
https://www.benchchem.com/product/b1346392?utm_src=pdf-body
https://www.benchchem.com/product/b1346392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour[1]

Acute toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1]

GHS Pictograms:

Flame, Exclamation mark, Health Hazard

Signal Word: Danger[1]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheet and

includes measures for prevention, response, storage, and disposal. Key precautions include

avoiding breathing vapors, washing hands thoroughly after handling, using non-sparking tools,

and wearing protective gloves, clothing, and eye/face protection. In case of exposure, specific

first-aid measures should be followed.

Physicochemical and Toxicological Data
Quantitative experimental data for 3-Bromo-2-(trifluoromethyl)thiophene is not extensively

available in published literature or standard safety data sheets. The following tables summarize

the available information.

Physical and Chemical Properties
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Property Value

State Liquid

Appearance No data available

Odor No data available

Boiling Point No data available

Density No data available

Flash Point No data available

Solubility No data available

Toxicological Data

Test Endpoint Value

Acute Oral Toxicity LD50 No data available

Acute Dermal Toxicity LD50 No data available

Acute Inhalation Toxicity LC50 No data available

Skin Corrosion/Irritation - Causes skin irritation

Serious Eye Damage/Irritation - Causes serious eye irritation

Note: The absence of specific values (e.g., LD50, LC50) indicates that this data was not found

in the reviewed safety data sheets.

Experimental Protocols
The following are detailed methodologies for the key experiments that form the basis of the

GHS hazard classifications assigned to 3-Bromo-2-(trifluoromethyl)thiophene. These are

based on internationally recognized OECD guidelines.

Flammability (H226)
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Test Guideline: UN Manual of Tests and Criteria, Part III, Section 32. Principle: This test

determines the flash point of a liquid, which is the lowest temperature at which its vapors will

ignite in the presence of an ignition source. For GHS Category 3, the flash point is between

23°C and 60°C. Methodology:

A sample of the liquid is placed in a closed-cup apparatus (e.g., Pensky-Martens or Abel).

The sample is slowly heated at a constant rate.

An ignition source is periodically introduced into the vapor space above the liquid.

The temperature at which a flash is observed is recorded as the flash point.

Acute Oral Toxicity (H302)
Test Guideline: OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure.

Principle: This method is used to assess the acute toxic effects of a substance when

administered orally. "Harmful if swallowed" corresponds to an LD50 range of 300 to 2000

mg/kg body weight. Methodology:

A single sex of rodent (typically female rats) is used.

Following a sighting study to determine the appropriate starting dose, the substance is

administered orally by gavage at one of a series of fixed dose levels (5, 50, 300, 2000

mg/kg).

Animals are observed for signs of toxicity and mortality for up to 14 days.

The classification is determined by the dose level at which evident toxicity or mortality is

observed.

Skin Irritation (H315)
Test Guideline: OECD Test Guideline 404: Acute Dermal Irritation/Corrosion. Principle: This test

evaluates the potential of a substance to cause reversible inflammatory changes to the skin.

Methodology:

The test substance is applied to a small area of shaved skin on an albino rabbit.
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The treated area is covered with a gauze patch for a 4-hour exposure period.

After removal of the patch, the skin is observed for erythema (redness) and edema (swelling)

at specified intervals (1, 24, 48, and 72 hours).

The severity of the skin reactions is scored. A mean score of ≥ 2.3 and < 4.0 for

erythema/eschar or for edema is indicative of skin irritation (Category 2).[2]

Serious Eye Irritation (H319)
Test Guideline: OECD Test Guideline 405: Acute Eye Irritation/Corrosion. Principle: This test

assesses the potential of a substance to produce reversible changes in the eye. Methodology:

A single dose of the test substance is applied into the conjunctival sac of one eye of an

albino rabbit.

The eye is examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.

The ocular reactions are scored. For a Category 2A classification, the substance produces a

positive response in at least two of three tested animals of corneal opacity ≥ 1, iritis ≥ 1,

conjunctival redness ≥ 2, or conjunctival oedema ≥ 2, which fully reverses within an

observation period of 21 days.[3]

Respiratory Irritation (H335)
Test Guideline: GHS criteria based on human experience or supportive animal data (e.g., from

OECD Test Guideline 403: Acute Inhalation Toxicity). Principle: This classification is based on

evidence that the substance can cause reversible inflammation and impairment of the

respiratory tract after a single exposure. Methodology:

Human Data: Evidence from occupational or accidental exposure showing respiratory

irritation.

Animal Data: Rodents are exposed to the substance via inhalation for a defined period

(typically 4 hours).
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Observations include clinical signs of respiratory irritation (e.g., altered breathing patterns,

nasal discharge).

Histopathological examination of the respiratory tract may be conducted to assess for

reversible inflammatory changes.

Visualized Safety Information
The following diagrams provide a visual representation of the hazard classification and

recommended response actions for 3-Bromo-2-(trifluoromethyl)thiophene.
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GHS Hazard Classification

GHS Pictograms

Flammable Liquid
(Category 3)

Harmful if Swallowed
(Category 4)

Skin Irritant
(Category 2)

Serious Eye Irritant
(Category 2A)

Respiratory Irritant
(Category 3)

Click to download full resolution via product page

Caption: GHS Hazard Classification and Corresponding Pictograms.
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Exposure to 3-Bromo-2-(trifluoromethyl)thiophene

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention if symptoms persist.

If Inhaled

Remove contaminated clothing.
Wash skin with soap and water.

If on Skin

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Seek immediate medical attention.

If in Eyes

Rinse mouth.
Do NOT induce vomiting.

Call a POISON CENTER or doctor.

If Swallowed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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